6-Ethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride

• IUPAC Name: 6-ethoxy-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c1-2-13-11-4-3-10-8-12-6-5-9(10)7-11;/h3-4,7,12H,2,5-6,8H2,1H3;1H
• InChI Key: PMGCVGUELCNEOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(CNCC2)C=C1.Cl
• Molecular Formula: C11H16ClNO
• DSSTOX Substance ID: DTXSID80980891
• Molecular Weight: 213.70 g/mol
• CAS RN: 63905-72-6

Description

6-Ethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride is a chemical compound with the CAS Number: 63905-72-6. It has a molecular weight of 213.71 and is typically in the form of a powder. It is stored at room temperature.

Synthesis Analysis

The synthesis of 1,2,3,4-tetrahydroisoquinolines and their derivatives has been a topic of considerable research interest. Traditional approaches to the synthesis of C (1)-substituted THIQs include the use of harsh conditions or preassembled substrates. Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C (sp3)–H bond of THIQ with various nucleophiles (two-component coupling) have been explored in the presence of cooxidants like H2O2, TBHP, etc.

Molecular Structure Analysis

The InChI code for 6-Ethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride is 1S/C11H15NO.ClH/c1-2-13-11-4-3-10-8-12-6-5-9 (10)7-11;/h3-4,7,12H,2,5-6,8H2,1H3;1H.

Chemical Reactions Analysis

The C (1)-functionalization of 1,2,3,4-tetrahydroisoquinolines has been achieved through various multicomponent reactions. Reactions involving isomerization of iminium intermediate (exo/endo isomerization) are particularly noteworthy.

Physical And Chemical Properties Analysis

6-Ethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride is a powder that is stored at room temperature. It has a melting point of 250-251 degrees.

Scientific Research Applications

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Mechanism of Action

Target of Action

6-Ethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride is a derivative of 1,2,3,4-tetrahydroisoquinolines (THIQ), a class of isoquinoline alkaloids . These compounds are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders . .

Mode of Action

For instance, some reactions involve the isomerization of an iminium intermediate . More research is needed to elucidate the specific interactions of 6-Ethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride with its targets.

Biochemical Pathways

Thiq derivatives are known to exert diverse biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Thiq derivatives are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders , suggesting that they may have multiple effects at the molecular and cellular levels.

Safety and Hazards

The compound is associated with several hazard statements including H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community which has resulted in the development of novel THIQ analogs with potent biological activity. Due to their broad range of applications, various new and environmentally friendly methods for the synthesis of THIQ derivatives are on the rise.